Cas no 1804884-65-8 (Methyl 2-cyano-6-methoxy-4-methylbenzoate)

• Product Name: Methyl 2-cyano-6-methoxy-4-methylbenzoate
• CAS No: 1804884-65-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4795687
• Update Time: 2023-08-17

Methyl 2-cyano-6-methoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-methoxy-4-methylbenzoate

• Inchi： 1S/C11H11NO3/c1-7-4-8(6-12)10(11(13)15-3)9(5-7)14-2/h4-5H,1-3H3
• InChI Key： MHLBIQYJAXDBCD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3